Cas no 900641-37-4 (1-(pentamethylbenzenesulfonyl)piperazine)

• Product Name: 1-(pentamethylbenzenesulfonyl)piperazine
• CAS No: 900641-37-4
• MF: C₁₅H₂₄N₂O₂S
• MW: 296.428262710571
• MDL: MFCD06347946
• CID: 5229356
• PubChem ID: 2090993
• Update Time: 2026-03-07

1-(pentamethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3,4,5,6-pentamethylphenyl)sulfonyl]-
• 1-(pentamethylbenzenesulfonyl)piperazine

• MDL： MFCD06347946
• Inchi： 1S/C15H24N2O2S/c1-10-11(2)13(4)15(14(5)12(10)3)20(18,19)17-8-6-16-7-9-17/h16H,6-9H2,1-5H3
• InChI Key： XJXUQRNJJYGDSL-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)C(C)=C(C)C(C)=C2C)(=O)=O)CCNCC1

Additional information on 1-(pentamethylbenzenesulfonyl)piperazine

1-(Pentamethylbenzenesulfonyl)Piperazine: A Comprehensive Overview

1-(Pentamethylbenzenesulfonyl)Piperazine, also known by its CAS number CAS No. 900641-37-4, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structure combining a piperazine ring and a pentamethylbenzenesulfonyl group, has garnered attention due to its potential applications in various chemical and pharmaceutical industries. In this article, we delve into the structural properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-(Pentamethylbenzenesulfonyl)Piperazine is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is connected to a pentamethylbenzenesulfonyl group, which adds significant steric bulk and electronic properties to the molecule. The combination of these two groups results in a compound with unique chemical reactivity and physical properties. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic profiles and enhancing bioavailability in drug candidates.

One of the key areas of research involving CAS No. 900641-37-4 is its role as an intermediate in the synthesis of more complex molecules. Piperazines are widely used as building blocks in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The addition of the pentamethylbenzenesulfonyl group further enhances these properties, making this compound a valuable precursor in the development of novel therapeutic agents.

In terms of synthesis, several methods have been explored to prepare 1-(Pentamethylbenzenesulfonyl)Piperazine. One common approach involves the reaction of piperazine with pentamethylbenzenesulfonyl chloride in the presence of a base. This method ensures high yields and good purity, making it suitable for large-scale production. Recent advancements in catalytic techniques have further optimized this process, reducing reaction times and improving overall efficiency.

The chemical stability of CAS No. 900641-37-4 has also been a topic of interest. Studies have shown that this compound exhibits excellent thermal stability under standard conditions, which is crucial for its use in various industrial applications. Additionally, its solubility properties have been extensively investigated, revealing that it has moderate solubility in common organic solvents but limited aqueous solubility. These characteristics make it suitable for use in organic reactions requiring non-aqueous conditions.

Recent research has focused on the biological activity of 1-(Pentamethylbenzenesulfonyl)Piperazine. In vitro studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, suggesting its role as a lead molecule in drug discovery programs targeting inflammatory diseases. Furthermore, preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles, which could enhance its bioavailability when administered orally.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of CAS No. 900641-37-4. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including enzymes involved in inflammatory pathways. These findings underscore its potential as a scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 1-(Pentamethylbenzenesulfonyl)Piperazine, or CAS No. 900641-37-4, is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure, combined with favorable physical and chemical properties, makes it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in advancing modern medicine.